Cas no 1806330-81-3 (2-Chloro-1-(4,5-difluoro-2-methoxyphenyl)ethan-1-one)

• Product Name: 2-Chloro-1-(4,5-difluoro-2-methoxyphenyl)ethan-1-one
• CAS No: 1806330-81-3
• MF: C₉H₇ClF₂O₂
• MW: 220.600488901138
• CID: 6177530
• PubChem ID: 130136625
• Update Time: 2025-06-09

2-Chloro-1-(4,5-difluoro-2-methoxyphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 1806330-81-3
• 2-chloro-1-(4,5-difluoro-2-methoxyphenyl)ethan-1-one
• EN300-1983794
• 2-Chloro-1-(4,5-difluoro-2-methoxyphenyl)ethan-1-one

• Inchi： 1S/C9H7ClF2O2/c1-14-9-3-7(12)6(11)2-5(9)8(13)4-10/h2-3H,4H2,1H3
• InChI Key： JDKWGGMMXUHGQR-UHFFFAOYSA-N
• SMILES： ClCC(C1C=C(C(=CC=1OC)F)F)=O

Computed Properties

• Exact Mass: 220.0102635g/mol
• Monoisotopic Mass: 220.0102635g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 213
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 26.3Ų

Additional information on 2-Chloro-1-(4,5-difluoro-2-methoxyphenyl)ethan-1-one

Research Brief on 2-Chloro-1-(4,5-difluoro-2-methoxyphenyl)ethan-1-one (CAS: 1806330-81-3)

2-Chloro-1-(4,5-difluoro-2-methoxyphenyl)ethan-1-one (CAS: 1806330-81-3) is a fluorinated aromatic ketone derivative that has garnered significant attention in recent chemical and pharmaceutical research. This compound, characterized by its unique structural features, including difluoro and methoxy substituents, has shown promising potential in various applications, particularly in medicinal chemistry and drug development. Recent studies have explored its utility as a key intermediate in the synthesis of bioactive molecules and its role in modulating specific biological targets.

Recent advancements in the synthesis and application of 2-Chloro-1-(4,5-difluoro-2-methoxyphenyl)ethan-1-one have been reported in several high-impact journals. A study published in the Journal of Medicinal Chemistry highlighted its use as a precursor in the development of novel kinase inhibitors. The researchers demonstrated that the compound's electrophilic carbonyl group and halogenated aromatic ring make it an excellent candidate for further functionalization, enabling the creation of libraries of potential drug candidates with enhanced selectivity and potency.

In addition to its synthetic utility, 2-Chloro-1-(4,5-difluoro-2-methoxyphenyl)ethan-1-one has been investigated for its direct biological activity. A 2023 study in Bioorganic & Medicinal Chemistry Letters revealed that this compound exhibits moderate inhibitory effects against certain cytochrome P450 enzymes, suggesting its potential role in drug metabolism studies. The study also noted that the compound's fluorinated aromatic core contributes to its metabolic stability, a desirable property for pharmaceutical applications.

Further research has explored the compound's mechanism of action at the molecular level. Computational docking studies, as reported in a recent issue of ACS Chemical Biology, have shown that 2-Chloro-1-(4,5-difluoro-2-methoxyphenyl)ethan-1-one can interact with specific amino acid residues in target proteins, providing insights into its binding affinity and selectivity. These findings are particularly relevant for the design of next-generation therapeutics targeting diseases such as cancer and inflammatory disorders.

The safety and pharmacokinetic profile of 2-Chloro-1-(4,5-difluoro-2-methoxyphenyl)ethan-1-one have also been subjects of recent investigations. Preliminary toxicology studies, as detailed in a 2023 report by the European Journal of Pharmaceutical Sciences, indicate that the compound exhibits a favorable safety profile in vitro, with low cytotoxicity observed in human cell lines. However, further in vivo studies are warranted to fully assess its therapeutic potential and safety.

In conclusion, 2-Chloro-1-(4,5-difluoro-2-methoxyphenyl)ethan-1-one (CAS: 1806330-81-3) represents a versatile and promising compound in the field of chemical biology and pharmaceutical research. Its unique structural features, combined with its demonstrated biological activity and synthetic utility, make it a valuable tool for drug discovery and development. Ongoing research is expected to further elucidate its potential applications and optimize its properties for clinical use.